Cas no 92845-58-4 (1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one)

• Product Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one
• CAS No: 92845-58-4
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD18335268
• CID: 801006
• PubChem ID: 13351802
• Update Time: 2025-08-03

1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethanone
• Ethanone, 1-(3-methyl-1,2,4-oxadiazol-5-yl)- (9CI)
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one
• AKOS012651137
• 92845-58-4
• 1-(3-methyl-[1,2,4]oxadiazol-5-yl)-ethanone
• SCHEMBL1829391
• FT-0710686
• EN300-211141
• Ethanone, 1-(3-methyl-1,2,4-oxadiazol-5-yl)-

• MDL： MFCD18335268
• Inchi： 1S/C5H6N2O2/c1-3(8)5-6-4(2)7-9-5/h1-2H3
• InChI Key： PEFPRILZGQPHFW-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 126.042927438g/mol
• Monoisotopic Mass: 126.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one

Professional Introduction to 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one (CAS No. 92845-58-4)

1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile biological activities. This compound, identified by the CAS number 92845-58-4, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a 3-methyl-1,2,4-oxadiazole moiety in its structure contributes to its distinctive chemical properties and reactivity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The chemical structure of 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one consists of an acetyl group attached to a benzene ring substituted with a 3-methyl-1,2,4-oxadiazole ring. This oxadiazole ring is known for its stability and ability to participate in various chemical reactions, including nucleophilic substitution and cycloaddition reactions. These characteristics make the compound a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of new drugs targeting various diseases, particularly those involving inflammation and oxidative stress. The 3-methyl-1,2,4-oxadiazole moiety in 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one has been shown to exhibit anti-inflammatory and antioxidant properties. This has led to extensive research into its potential as a lead compound for the development of novel therapeutic agents. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways and reduce oxidative damage, making them attractive candidates for treating conditions such as arthritis and neurodegenerative diseases.

Moreover, the acetyl group in the structure of 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one provides a versatile site for further functionalization. This allows chemists to modify the compound's properties and tailor it for specific biological targets. For instance, introducing additional functional groups can enhance its binding affinity to certain enzymes or receptors, thereby improving its efficacy as a drug candidate. The flexibility offered by the acetyl group makes this compound a valuable tool in medicinal chemistry.

The synthesis of 1-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-one involves several well-established organic reactions. One common synthetic route includes the condensation of acetone with a suitable derivative of the 3-methyl-1,2,4-oxadiazole ring. This reaction typically proceeds under acidic or basic conditions and yields the desired product with high efficiency. The synthesis process can be further optimized to improve yield and purity, ensuring that the final product is suitable for subsequent pharmacological studies.

In addition to its potential therapeutic applications, 1-(3-methyl-1,2,4-oaxadiazol-y]ethan-l-one has shown promise in material science research. Its unique chemical structure and reactivity make it a suitable candidate for developing new materials with enhanced properties. For example, researchers have explored its use in creating polymers with improved thermal stability and mechanical strength. These advancements highlight the broad utility of this compound beyond pharmaceutical applications.

The pharmacological profile of 1-(3-methyl-l ,2 ,4 - oxadiazol -5 - yl ) eth an-l -one is still being extensively studied. Preliminary findings suggest that it may have significant effects on various biological pathways. For instance, it has been observed to inhibit the activity of certain enzymes involved in inflammation and oxidative stress responses. These findings are particularly exciting as they could lead to the development of new treatments for chronic diseases characterized by these pathological processes.

Future research directions include exploring the compound's mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential. Additionally， researchers are investigating ways to optimize its pharmacokinetic properties to enhance bioavailability and reduce side effects. These efforts are crucial for translating laboratory findings into effective clinical treatments.

The growing body of evidence supporting the benefits of 1-(3-methyl-l ,2 ,4 - oxadiazol -5 - yl ) eth an-l -one underscores its importance as a research tool and potential drug candidate. As more studies are conducted，the full scope of its applications is likely to become clearer，opening up new possibilities for treating various diseases. The combination of its unique chemical structure，biological activities，and synthetic versatility makes this compound a cornerstone in modern pharmaceutical research.